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Compound Name: Combretastatin A1

Cat. No.: B012590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Combretastatin A1 is a potent, naturally occurring stilbenoid isolated from the bark of the

South African bushwillow tree, Combretum caffrum. As a member of the combretastatin family,

it has garnered significant attention within the scientific community for its powerful anti-cancer

properties. This document provides an in-depth technical overview of the chemical structure of

Combretastatin A1 and detailed pathways for its synthesis, catering to researchers, scientists,

and professionals in the field of drug development.

Chemical Structure
Combretastatin A1 is characterized by a cis-stilbene backbone, which is crucial for its

biological activity. The molecule features two phenyl rings connected by a cis-alkene bridge.

One phenyl ring is substituted with three methoxy groups, while the other contains one

methoxy and two hydroxyl groups. The IUPAC name for Combretastatin A1 is (Z)-2,3-

dihydroxy-4-methoxy-5-(2-(3,4,5-trimethoxyphenyl)vinyl)phenol.[1]

Table 1: Chemical and Physical Properties of Combretastatin A1
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Property Value

Molecular Formula C₁₈H₂₀O₆

Molar Mass 332.35 g/mol

CAS Number 109971-63-3

Appearance White solid

SMILES
COC1=C(C(=C(C=C1)C=CC2=CC(=C(C(=C2)O

C)OC)OC)O)O

InChI

InChI=1S/C18H20O6/c1-21-13-8-7-

12(16(19)17(13)20)6-5-11-9-14(22-2)18(24-

4)15(10-11)23-3/h5-10,19-20H,1-4H3/b6-5-

Synthesis Pathways
The synthesis of Combretastatin A1 has been approached through various routes, with the

Wittig reaction being a cornerstone of many total synthesis strategies.[2][3] Alternative

methods, such as the Perkin reaction, have also been successfully employed.[4][5]

Wittig Reaction Pathway
The seminal total synthesis of Combretastatin A1, reported by Pettit et al., utilizes a Wittig

reaction as the key step for constructing the cis-stilbene bridge.[2][3] This approach offers high

yields and favorable stereoselectivity towards the desired cis isomer.

The general workflow for the Wittig synthesis of Combretastatin A1 is depicted below:
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Ring A Precursor Synthesis

Ring B Precursor Synthesis

Wittig Reaction and Deprotection3,4,5-Trimethoxybenzaldehyde 3,4,5-Trimethoxybenzyl alcohol
Reduction

3,4,5-Trimethoxybenzyl bromide
Bromination

Triphenyl(3,4,5-trimethoxybenzyl)phosphonium bromide

with PPh₃

Wittig Reaction

2,3-Dihydroxy-4-methoxybenzaldehyde

Combretastatin A1
Deprotection (if necessary)

Ring A Precursor

Ring B Precursor

Condensation and Subsequent Steps3,4,5-Trimethoxyphenylacetic acid

Perkin Condensation

Protected 2,3-Dihydroxy-4-methoxybenzaldehyde

Intermediate Acrylic Acid Decarboxylation Deprotection Combretastatin A1

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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